Cas no 114095-58-8 (Cyclopropanecarboxylic acid, 2-(3-bromophenyl)-, ethyl ester,(1R,2R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-(3-bromophenyl)-, ethyl ester,(1R,2R)-rel-
• CAS No: 114095-58-8
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• MDL: MFCD24369482
• CID: 1204384
• PubChem ID: 68929546
• Update Time: 2025-09-19

Cyclopropanecarboxylic acid, 2-(3-bromophenyl)-, ethyl ester,(1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(3-bromophenyl)-, ethyl ester,(1R,2R)-rel-
• trans-2-(3-Bromo-phenyl)-cyclopropanecarboxylic acid ethyl ester
• rel-Ethyl (1R,2R)-2-(3-bromophenyl)cyclopropane-1-carboxylate
• FICVJKZHLQIKGN-WDEREUQCSA-N
• trans-2-(3-Bromo-phenyl)-cyclopropanecarboxylicacidethylester
• CS-0163617
• SCHEMBL4142892
• trans-(+/-)-ethyl 2-(3-bromo-phenyl)cyclopropanecarboxylate
• 114095-58-8
• trans-(+/-)-2-(3-bromo-phenyl)-cyclopropanecarboxylic acid ethyl ester
• F82861
• ethyl (1R,2R)-2-(3-bromophenyl)cyclopropane-1-carboxylate

• MDL： MFCD24369482
• Inchi： 1S/C12H13BrO2/c1-2-15-12(14)11-7-10(11)8-4-3-5-9(13)6-8/h3-6,10-11H,2,7H2,1H3/t10-,11+/m0/s1
• InChI Key： FICVJKZHLQIKGN-WDEREUQCSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1C[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0